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Compound of Interest

Compound Name: Hexamethylene Bisacetamide

Cat. No.: B1673145

Proper Disposal of Hexamethylene Bisacetamide
(HMBA)

This document provides essential safety and logistical information for the proper disposal of
Hexamethylene Bisacetamide (HMBA), a compound used in research for its potential
antineoplastic activity.[1][2][3] Adherence to these procedural guidelines is critical for ensuring
laboratory safety and environmental protection.

Hazard Assessment and Safety Precautions

There is conflicting information regarding the official hazard classification of Hexamethylene
Bisacetamide. Some safety data sheets (SDS) classify it as harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[4] Conversely, other sources state that it is not
considered a hazardous substance or mixture under the Globally Harmonized System (GHS) or
OSHA Hazard Communication Standard.[5][6][7]

Given the potential for significant environmental harm, particularly to aquatic ecosystems, it is
imperative to treat all HMBA waste as hazardous.[4][8] Avoid release into the environment and
do not dispose of it down the drain or in regular trash.[4][6][8]

Before handling HMBA or its waste, personnel must wear appropriate Personal Protective
Equipment (PPE), including:

o Eye Protection: Safety goggles with side-shields.[4]
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» Hand Protection: Chemical-resistant protective gloves.[4]

» Body Protection: Impervious clothing or a lab coat.[4]

Quantitative Data Summary

The following table summarizes key data for Hexamethylene Bisacetamide.

Property Value Source
CAS Number 3073-59-4 [4][5]
Molecular Formula C10H20N202 [1114]
Molecular Weight 200.28 g/mol [1114]

H302: Harmful if

swallowedH410: Very toxic to
Hazard Statements o _ (4]

aquatic life with long lasting

effects

) o Not classified as hazardous
Contradictory Classification ] [51[7]
according to GHS

Intraperitoneal (mouse): 4,100
Acute Toxicity (LDso) mg/kglntraperitoneal (rat): [5]
3,250 mg/kg

Keep container tightly sealed
Storage Conditions in a cool, dry, well-ventilated [4]
area. Store at -20°C (powder).

Operational Protocol for HMBA Waste Disposal

This step-by-step procedure outlines the process for the safe collection and disposal of HMBA
waste in a laboratory setting.

1. Waste Characterization:
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Due to its documented aquatic toxicity, all waste containing HMBA (solid, liquid, or
contaminated labware) must be classified and handled as hazardous chemical waste.[4][7]

[9]
. Waste Collection:

Solid Waste: Carefully sweep up solid HMBA, avoiding the creation of dust.[6][7] Place the
collected material into a designated waste container.

Liquid Waste: For solutions containing HMBA, absorb the liquid using an inert, non-
combustible material such as diatomite, vermiculite, or universal binders.[4]

Contaminated Materials: Any items grossly contaminated with HMBA (e.g., pipette tips,
gloves, weighing paper) should also be collected as hazardous waste.

. Containment and Labeling:

Place all HMBA waste into a sturdy, leak-proof container that is chemically compatible with
the substance.[9][10] The original product container is often a suitable choice.[11]

As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.
[11]

The label must be filled out completely, including the full chemical name "Hexamethylene
Bisacetamide" and the names of any other chemicals in the waste mixture.[10][11]

. Storage:
Keep the waste container tightly sealed at all times, except when adding waste.[9]

Store the container in a designated satellite accumulation area (SAA) or a central hazardous
waste storage area.

Ensure the storage area is cool, dry, and well-ventilated.[4]

Segregate the HMBA waste from incompatible materials, such as strong acids, alkalis, and
oxidizing agents.[4][7]
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5. Final Disposal:

» Arrange for the removal and disposal of the waste through your institution's Environmental
Health & Safety (EHS) department or a certified hazardous waste contractor.[4]

¢ Disposal must be conducted in accordance with all applicable local, state, and federal
regulations.[4][7]

Emergency Procedure: Accidental Spills

In the event of an accidental release of HMBA, follow this protocol:

1. Evacuate and Secure:

» Ensure adequate ventilation.[4] Evacuate non-essential personnel from the immediate area.
2. Use Personal Protective Equipment:

o Don full PPE, including respiratory protection if dealing with fine powder, before attempting to
clean the spill.[4]

3. Containment and Cleanup:

o Solid Spills: Gently sweep or shovel the material into a suitable container for disposal,
minimizing dust generation.[7]

 Liquid Spills: Cover and absorb the spill with a liquid-binding material (e.g., diatomite,
universal binder).[4]

» Collect the contaminated absorbent material and place it in a sealed container for disposal.
4. Decontamination:

o Decontaminate surfaces and equipment by scrubbing with alcohol, and dispose of all
cleanup materials as hazardous waste.[4]

5. Environmental Protection:
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e Prevent the spill from entering drains, sewers, or water courses.[4][6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Hexamethylene Bisacetamide waste.
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Caption: Workflow for the safe disposal of Hexamethylene Bisacetamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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